Cas no 85280-90-6 (15(S)-15-methyl Prostaglandin D2)

• Product name: 15(S)-15-methyl Prostaglandin D2
• CAS No: 85280-90-6
• MF: C₂₁H₃₄O₅
• MW: 366.49166727066
• CID: 722649
• PubChem ID: 5283051

15(S)-15-methyl Prostaglandin D2 Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,15-dihydroxy-15-methyl-11-oxo-, (5Z,9a,13E,15S)-
• 15(S)-15-methyl Prostaglandin D2
• 9ALPHA,15S-DIHYDROXY-11-OXO-15-METHYL-PROSTA-5Z,13E-DIEN-1-OIC ACID
• (15s)-15-methyl-pgd2
• (5z,9-alpha,13e,15s)-9,15-dihydroxy-15-methyl-11-oxoprosta-5,13-dien-1-oica
• 15-methyl-pgd2
• 15s)-
• prosta-5,13-dien-1-oicacid,9,15-dihydroxy-15-methyl-11-oxo-,(5z,9-alpha,13e,
• BRN 5989341
• Q27070782
• 15-methylprostaglandin D2
• PROSTA-5,13-DIEN-1-OIC ACID, 9,15-DIHYDROXY-15-METHYL-11-OXO-, (5Z,9.ALPHA.,13E,15S)-
• HMS3648O09
• SCHEMBL23352889
• UNII-GLI7N28B31
• GTPL1903
• (15S)-15-Methylprostaglandin D2
• SR-01000946250
• 9S,15S-dihydroxy-11-oxo-15-methyl-5Z,13E-prostadienoic acid
• CS-0138083
• AKOS040755080
• PD021333
• (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-3-oxocyclopentyl]hept-5-enoic acid
• 85280-90-6
• 15-methyl-15S-Prostaglandin D2
• 15-methyl-15S-PGD2
• 15-METHYL PROSTAGLANDIN D2, (15S)-
• (5Z,9-alpha,13E,15S)-9,15-Dihydroxy-15-methyl-11-oxoprosta-5,13-dien-1-oic acid
• LMFA03010050
• Prosta-5,13-dien-1-oic acid, 9,15-dihydroxy-15-methyl-11-oxo-, (5Z,9-alpha,13E,15S)-
• SR-01000946250-1
• HY-137355
• (5Z,9.ALPHA.,13E,15S)-9,15-DIHYDROXY-15-METHYL-11-OXOPROSTA-5,13-DIEN-1-OIC ACID
• GLI7N28B31
• 15(S)-15-methyl-PGD2

• Inchi： 1S/C21H34O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h5,7,12,14,16-18,22,26H,3-4,6,8-11,13,15H2,1-2H3,(H,24,25)/b7-5-,14-12+/t16-,17-,18+,21+/m1/s1
• InChI Key： CTXLUMAOXBULOZ-QEQARHSSSA-N
• SMILES： [C@H]1(C/C=C\CCCC(=O)O)[C@@H](O)CC(=O)[C@@H]1/C=C/[C@](O)(C)CCCCC

Computed Properties

• Exact Mass: 366.24062418g/mol
• Monoisotopic Mass: 366.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 554.2±50.0 °C at 760 mmHg
• Flash Point: 303.0±26.6 °C
• Solubility: DMF：>100mg/mL； DMSO：>50mg/mL；乙醇：>75mg/mL； PBS (pH 7.2)：>5 mg/mL
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

15(S)-15-methyl Prostaglandin D2 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 15(S)-15-methyl Prostaglandin D2

Comprehensive Analysis of 15(S)-15-methyl Prostaglandin D2 (CAS No. 85280-90-6): Applications and Research Insights

15(S)-15-methyl Prostaglandin D2 (CAS No. 85280-90-6) is a synthetic analog of prostaglandin D2 (PGD2), a lipid mediator with diverse physiological roles. This compound has garnered significant attention in biomedical research due to its potential therapeutic applications, particularly in inflammation, immunology, and oncology. The 15-methyl modification enhances its stability and bioavailability, making it a valuable tool for studying PGD2-related pathways.

Recent studies highlight the role of 15(S)-15-methyl Prostaglandin D2 in modulating DP1 and CRTH2 receptors, which are critical in allergic responses and immune regulation. Researchers are exploring its potential in treating conditions like asthma, atopic dermatitis, and even certain cancers. The compound's ability to influence Th2 cell differentiation and eosinophil activation aligns with current trends in precision medicine and targeted therapies.

From a biochemical perspective, CAS No. 85280-90-6 exhibits unique stereochemical properties due to its 15(S) configuration. This specificity is crucial for its interaction with enzymes like prostaglandin D synthase and downstream signaling molecules. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity and stability, addressing the growing demand for high-quality research chemicals in pharmaceutical development.

The compound's relevance extends to drug discovery pipelines, where it serves as a reference standard for evaluating novel PGD2 analogs. With increasing interest in lipid-based therapeutics and bioactive small molecules, 15(S)-15-methyl Prostaglandin D2 exemplifies the intersection of chemistry and biology. Its applications in 3D cell culture systems and organoid research further underscore its versatility in modern experimental models.

Environmental and safety profiles of 85280-90-6 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly methodologies. This aligns with frequent search queries about sustainable lab practices and green alternatives in life sciences.

In summary, 15(S)-15-methyl Prostaglandin D2 represents a multifaceted compound with expanding scientific and commercial potential. Its integration into translational research and personalized medicine initiatives positions it as a key player in advancing our understanding of lipid mediators. Future directions may include exploring its synergy with biologics or nanocarrier systems, addressing common search trends around combination therapies and drug delivery innovations.